Cas no 1006469-47-1 (1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1006469-47-1
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD06804917
• CID: 1083222
• PubChem ID: 19621868
• Update Time: 2025-04-20

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
• 1-(2-hydroxyethyl)pyrazole-4-carboxylic acid
• BBL104352
• MFCD06804917
• DB-097460
• 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylicacid
• Z317041794
• KS-7014
• CS-0058339
• AKOS000184873
• STL414481
• 1006469-47-1
• SCHEMBL18038382
• EN300-230192
• E80926

• MDL： MFCD06804917
• Inchi： 1S/C6H8N2O3/c9-2-1-8-4-5(3-7-8)6(10)11/h3-4,9H,1-2H2,(H,10,11)
• InChI Key： NUHXGWJMJWTPGI-UHFFFAOYSA-N
• SMILES： OCCN1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 402.6±25.0 °C at 760 mmHg
• Flash Point: 197.3±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives